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Compound of Interest

Compound Name: Ervogastat
CAS No.: 2186700-33-2
Cat. No.: B10831021
Get Quote
. J

For Research Use Only. Not for human or veterinary use.

This document provides essential guidance on the proper disposal of Ervogastat, a
diacylglycerol acyltransferase 2 (DGAT2) inhibitor used in research. While Ervogastat is not
classified as a hazardous substance or mixture, adherence to proper disposal protocols is
crucial for maintaining laboratory safety and environmental protection.[1] The following
procedures are based on general best practices for the disposal of non-hazardous
pharmaceutical waste.

Chemical and Physical Properties

A summary of the key quantitative data for Ervogastat is presented below. This information is
critical for understanding its behavior and potential environmental fate.
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Property Value
Molecular Formula C21H21N504
Molecular Weight 407.42 g/mol
Solubility in DMSO 81 mg/mL
Solubility in Ethanol 5 mg/mL
Water Solubility Insoluble

Disposal Protocol for Ervogastat

As a non-hazardous substance, the primary goal for the disposal of Ervogastat is to prevent its
entry into the environment, particularly waterways, due to its insolubility in water and the
unknown long-term ecological effects of active pharmaceutical ingredients.

Step 1: Waste Identification and Segregation

o Unused or Expired Ervogastat: Pure, unused, or expired Ervogastat should be segregated
from other laboratory waste streams. It should be clearly labeled as "Non-hazardous
Pharmaceutical Waste for Disposal" and include the chemical name "Ervogastat.”

o Contaminated Materials: Iltems such as gloves, weighing paper, and pipette tips that are
contaminated with Ervogastat should be collected in a designated, sealed container. This
container should also be clearly labeled as "Non-hazardous Pharmaceutical Waste for
Disposal" and specify the contaminant.

Step 2: Packaging for Disposal

e Solid Waste: Place solid Ervogastat and contaminated solid materials in a securely sealed,
leak-proof container.

e Liquid Waste (Solutions): If Ervogastat has been dissolved in a solvent (e.g., DMSO,
Ethanol), it must be disposed of as chemical waste, following the specific procedures for that
solvent. Do not dispose of solutions down the drain. The waste container should be clearly
labeled with the full chemical contents, including the solvent and the dissolved Ervogastat.
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Step 3: Storage Pending Disposal

» Store the designated waste containers in a secure, secondary containment area away from
incompatible materials.

o Ensure the storage area is well-ventilated and protected from extreme temperatures.
Step 4: Final Disposal

e Engage a Licensed Waste Management Contractor: The recommended method for the final
disposal of all non-hazardous pharmaceutical waste is through a licensed and reputable
chemical waste management company. These companies have the expertise and facilities to
dispose of the material in an environmentally responsible manner, typically through
incineration.

o Documentation: Maintain a detailed inventory of all Ervogastat waste, including quantities
and disposal dates. Retain all documentation provided by the waste management contractor
as proof of proper disposal.

Emergency Procedures
In the event of an accidental release of Ervogastat, the following steps should be taken:

o Personal Precautions: Wear appropriate personal protective equipment (PPE), including
gloves, a lab coat, and safety glasses.[1]

o Containment: Prevent further spillage and keep the material away from drains and water
courses.[1]

¢ Cleanup: For a small spill of solid material, carefully sweep or scoop it up and place it in the
designated waste container. For a liquid spill, absorb it with an inert material and place the
absorbent material in the waste container.

» Ventilation: Ensure adequate ventilation of the area.[1]

Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the proper disposal of
Ervogastat and associated materials.
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Caption: Workflow for Ervogastat Waste Disposal

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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